Cas no 922909-19-1 (2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one)

2-(3-Chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one is a synthetic heterocyclic compound featuring a dihydropyridazinone core substituted with a 3-chlorobenzyl group and a 2,4-dimethylphenyl moiety. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for developing biologically active molecules. The chlorophenyl and dimethylphenyl substituents enhance lipophilicity and steric properties, which may influence binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in the synthesis of more complex derivatives. The compound’s stability and synthetic accessibility further support its use in exploratory studies for therapeutic or pesticidal applications.
2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one structure
922909-19-1 structure
Product Name:2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
CAS No:922909-19-1
MF:C19H17ClN2O
MW:324.804083585739
CID:5496893
Update Time:2025-05-25

2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-chlorophenyl)methyl]-6-(2,4-dimethylphenyl)pyridazin-3-one
    • 2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C19H17ClN2O/c1-13-6-7-17(14(2)10-13)18-8-9-19(23)22(21-18)12-15-4-3-5-16(20)11-15/h3-11H,12H2,1-2H3
    • InChI Key: IVQPJLQULZVGMP-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC(Cl)=C2)N=C(C2=CC=C(C)C=C2C)C=C1

2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one Pricemore >>

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Additional information on 2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one

Compound CAS No. 922909-19-1: 2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one

The compound with CAS No. 922909-19-1, known as 2-(3-chlorophenyl)methyl-6-(2,4-dimethylphenyl)-2,3-dihydropyridazin-3-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile structures and unique chemical properties. The molecule's structure features a pyridazine ring system with substituents at positions 2 and 6, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery and material science. The chlorophenyl group at position 2 and the dimethylphenyl group at position 6 contribute to the compound's stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting key enzymes involved in metabolic disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled higher yields and better control over the product's purity. This has made the synthesis of CAS No. 922909-19-1 more accessible for both academic and industrial purposes.

One of the most exciting developments involving this compound is its application in the field of optoelectronics. The dihydropyridazine core has been shown to exhibit excellent photoluminescence properties, making it a strong candidate for use in light-emitting diodes (LEDs) and solar cells. Recent experiments have demonstrated that incorporating this compound into organic semiconductors can significantly improve device efficiency and stability.

Moreover, the compound's ability to form stable metal complexes has opened new avenues in catalysis. Studies have shown that when coordinated with transition metals like palladium or nickel, the molecule can act as an efficient catalyst in cross-coupling reactions—a critical process in organic synthesis.

Looking ahead, the potential applications of CAS No. 922909-19-1 are vast and varied. Its unique combination of structural features makes it a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.

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